(7-Methylnaphthalen-2-yl)boronic acid

• Molecular Formula: C11H11BO2
• Molecular Weight: 186.02 g/mol
• IUPAC Name: (7-methylnaphthalen-2-yl)boronic acid
• InChI: InChI=1S/C11H11BO2/c1-8-2-3-9-4-5-11(12(13)14)7-10(9)6-8/h2-7,13-14H,1H3
• InChI Key: UWWKFZSUFMXWBX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)C=CC(=C2)C)(O)O

Description

(7-Methylnaphthalen-2-yl)boronic acid is an organic compound that belongs to the class of boronic acids. These compounds are characterized by the presence of a boron atom bonded to two hydroxyl groups and an organic substituent. This compound is particularly notable for its applications in organic synthesis, especially in the Suzuki-Miyaura coupling reaction, which is widely used to form carbon-carbon bonds.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of (7-Methylnaphthalen-2-yl)boronic acid typically involves the hydroboration of 7-methylnaphthalene followed by oxidation. The hydroboration step introduces the boron atom into the naphthalene ring, and the subsequent oxidation converts the boron-containing intermediate into the boronic acid.

Industrial Production Methods: On an industrial scale, the production of boronic acids often involves the use of borate esters as intermediates. These esters are formed by the reaction of boric acid with alcohols, followed by hydrolysis to yield the desired boronic acid. The process is optimized to ensure high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: (7-Methylnaphthalen-2-yl)boronic acid undergoes several types of chemical reactions, including:

Suzuki-Miyaura Coupling: This reaction involves the coupling of the boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst and a base.

Oxidation: Boronic acids can be oxidized to form boronic esters or borates.

Substitution: The boronic acid group can be substituted with other functional groups through various reactions, such as halogenation or amination.

Common Reagents and Conditions:

Catalysts: Palladium catalysts are commonly used in Suzuki-Miyaura coupling reactions.

Bases: Bases such as potassium carbonate or sodium hydroxide are often employed to facilitate the coupling reaction.

Solvents: Organic solvents like toluene, ethanol, or dimethylformamide (DMF) are typically used to dissolve the reactants and catalysts.

Major Products: The major products formed from these reactions depend on the specific reactants and conditions used. For example, the Suzuki-Miyaura coupling reaction typically yields biaryl compounds, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals .

Scientific Research Applications

(7-Methylnaphthalen-2-yl)boronic acid has a wide range of applications in scientific research:

Chemistry: It is extensively used in organic synthesis, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura coupling.

Biology: Boronic acids are used as enzyme inhibitors and in the design of sensors for detecting biological molecules.

Medicine: Boronic acid derivatives are explored for their potential as therapeutic agents, particularly in cancer treatment.

Industry: In the industrial sector, boronic acids are used in the production of polymers, materials science, and as intermediates in the synthesis of fine chemicals.

Mechanism of Action

The mechanism of action of (7-Methylnaphthalen-2-yl)boronic acid in Suzuki-Miyaura coupling involves several key steps:

Oxidative Addition: The palladium catalyst undergoes oxidative addition with the aryl or vinyl halide, forming a palladium complex.

Transmetalation: The boronic acid transfers its organic group to the palladium complex, forming a new carbon-palladium bond.

Reductive Elimination: The palladium complex undergoes reductive elimination, releasing the coupled product and regenerating the palladium catalyst.

Comparison with Similar Compounds

6-Methoxy-2-naphthaleneboronic acid: This compound has a methoxy group instead of a methyl group, which can influence its reactivity and applications.

2-Methoxy-1-naphthaleneboronic acid: Similar to (7-Methylnaphthalen-2-yl)boronic acid, but with the boronic acid group at a different position on the naphthalene ring.

Uniqueness: this compound is unique due to its specific substitution pattern, which can affect its reactivity and the types of products formed in chemical reactions. Its methyl group can provide steric hindrance, influencing the outcome of coupling reactions and making it a valuable tool in the synthesis of complex organic molecules .